p-Menth-4(8)-en-3-one
p-Menth-4(8)-en-3-one
(+)-pulegone is the (5R)-enantiomer of p-menth-4(8)-en-3-one.
Pulegone is a natural product found in Minthostachys mollis, Perilla frutescens, and other organisms with data available.
Pulegone can cause cancer according to California Labor Code.
See also: Agathosma betulina leaf (part of).
Pulegone is a natural product found in Minthostachys mollis, Perilla frutescens, and other organisms with data available.
Pulegone can cause cancer according to California Labor Code.
See also: Agathosma betulina leaf (part of).
Brand Name:
Vulcanchem
CAS No.:
15932-80-6
VCID:
VC21045421
InChI:
InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)6-10(9)11/h8H,4-6H2,1-3H3/t8-/m1/s1
SMILES:
CC1CCC(=C(C)C)C(=O)C1
Molecular Formula:
C10H16O
Molecular Weight:
152.23 g/mol
p-Menth-4(8)-en-3-one
CAS No.: 15932-80-6
Cat. No.: VC21045421
Molecular Formula: C10H16O
Molecular Weight: 152.23 g/mol
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Specification
| Description | (+)-pulegone is the (5R)-enantiomer of p-menth-4(8)-en-3-one. Pulegone is a natural product found in Minthostachys mollis, Perilla frutescens, and other organisms with data available. Pulegone can cause cancer according to California Labor Code. See also: Agathosma betulina leaf (part of). |
|---|---|
| CAS No. | 15932-80-6 |
| Molecular Formula | C10H16O |
| Molecular Weight | 152.23 g/mol |
| IUPAC Name | (5R)-5-methyl-2-propan-2-ylidenecyclohexan-1-one |
| Standard InChI | InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)6-10(9)11/h8H,4-6H2,1-3H3/t8-/m1/s1 |
| Standard InChI Key | NZGWDASTMWDZIW-MRVPVSSYSA-N |
| Isomeric SMILES | C[C@@H]1CCC(=C(C)C)C(=O)C1 |
| SMILES | CC1CCC(=C(C)C)C(=O)C1 |
| Canonical SMILES | CC1CCC(=C(C)C)C(=O)C1 |
| Boiling Point | 224 °C BP: 151-153 °C at 100 mm Hg; 103 °C at 17 mm Hg; 84 °C at 6 mm Hg 220.00 to 222.00 °C. @ 760.00 mm Hg |
| Colorform | Oil Oily liquid |
| Melting Point | < 25 °C |
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